Cas no 912545-13-2 (2,4-Bis-benzyloxy-5-tert-butyl-benzoic acid)

2,4-Bis-benzyloxy-5-tert-butyl-benzoic acid structure
912545-13-2 structure
Product Name:2,4-Bis-benzyloxy-5-tert-butyl-benzoic acid
CAS No:912545-13-2
MF:C25H26O4
MW:390.471547603607
CID:2104742
PubChem ID:46915639
Update Time:2024-03-01

2,4-Bis-benzyloxy-5-tert-butyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4-bis-benzyloxy-5-tert-butyl-benzoic acid
    • XPOROLYPCMEVKQ-UHFFFAOYSA-N
    • 2,4-Bis-benzyloxy-5-tert-butyl-benzoic acid
    • Inchi: 1S/C25H26O4/c1-25(2,3)21-14-20(24(26)27)22(28-16-18-10-6-4-7-11-18)15-23(21)29-17-19-12-8-5-9-13-19/h4-15H,16-17H2,1-3H3,(H,26,27)
    • InChI Key: XPOROLYPCMEVKQ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=C(C(C(=O)O)=CC=1C(C)(C)C)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 390.18310931g/mol
  • Monoisotopic Mass: 390.18310931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 499
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • XLogP3: 6.1
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